Cas no 1879515-01-1 (1-{2-methylpyrazolo1,5-apyrazin-4-yl}-1H-imidazole)

• Product Name: 1-{2-methylpyrazolo1,5-apyrazin-4-yl}-1H-imidazole
• CAS No: 1879515-01-1
• MF: C₁₀H₉N₅
• MW: 199.211960554123
• CID: 6350229
• PubChem ID: 104734368
• Update Time: 2025-05-26

1-{2-methylpyrazolo1,5-apyrazin-4-yl}-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-{2-methylpyrazolo1,5-apyrazin-4-yl}-1H-imidazole
• 1879515-01-1
• 4-imidazol-1-yl-2-methylpyrazolo[1,5-a]pyrazine
• F6592-2839
• 4-(1H-imidazol-1-yl)-2-methylpyrazolo[1,5-a]pyrazine
• 1-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}-1H-imidazole
• AKOS040705776

• Inchi： 1S/C10H9N5/c1-8-6-9-10(14-4-2-11-7-14)12-3-5-15(9)13-8/h2-7H,1H3
• InChI Key： ZPOJALURIPNMSL-UHFFFAOYSA-N
• SMILES： N12C=CN=C(C1=CC(C)=N2)N1C=NC=C1

Computed Properties

• Exact Mass: 199.08579531g/mol
• Monoisotopic Mass: 199.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 48Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 1-{2-methylpyrazolo1,5-apyrazin-4-yl}-1H-imidazole

Comprehensive Overview of 1-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}-1H-imidazole (CAS No. 1879515-01-1)

The compound 1-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}-1H-imidazole (CAS No. 1879515-01-1) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. As a heterocyclic compound, it combines a pyrazolo[1,5-a]pyrazine core with an imidazole moiety, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are particularly intrigued by its potential role in modulating enzymatic activity and targeting specific biological pathways.

In the context of current scientific trends, 1-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}-1H-imidazole aligns with the growing demand for novel small-molecule inhibitors and modulators. Its structural features, including the 2-methylpyrazolo group, contribute to its binding affinity and selectivity, which are critical factors in drug design. This compound is often discussed in forums and publications focusing on kinase inhibitors, GPCR targets, and cancer therapeutics, reflecting its relevance in modern biomedical research.

One of the most frequently asked questions about CAS No. 1879515-01-1 revolves around its synthetic accessibility and scalability. The compound's synthesis typically involves multi-step organic reactions, including cyclization and functional group transformations, which are well-documented in recent literature. Additionally, its stability under various conditions and compatibility with common solvents make it a viable candidate for further development. Researchers are also exploring its potential in fragment-based drug discovery, a hot topic in the field of precision medicine.

The pharmacological profile of 1-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}-1H-imidazole is another area of active investigation. Preliminary studies suggest that it may interact with key cellular signaling pathways, such as those involving protein kinases or ion channels. These findings have sparked interest in its potential applications for treating conditions like inflammatory diseases or metabolic disorders. However, further in vitro and in vivo studies are needed to fully elucidate its mechanisms of action and therapeutic potential.

From a commercial perspective, the demand for CAS No. 1879515-01-1 is driven by its utility in high-throughput screening and lead optimization. Pharmaceutical companies and academic labs alike are sourcing this compound to explore its derivatives and analogs. Its compatibility with modern analytical techniques, such as LC-MS and NMR spectroscopy, further enhances its appeal for researchers. As the field of structure-activity relationship (SAR) studies evolves, this compound is likely to remain a focal point for innovation.

In summary, 1-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}-1H-imidazole (CAS No. 1879515-01-1) represents a promising scaffold for drug discovery and biochemical research. Its unique structure, combined with its potential applications in targeting disease-relevant pathways, positions it as a valuable tool for scientists. As research progresses, this compound may pave the way for new therapeutic strategies, aligning with the broader goals of personalized medicine and targeted therapy development.